Cas no 579440-50-9 (2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide)

• Product Name: 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide
• CAS No: 579440-50-9
• MF: C₂₀H₁₇FN₆O₃
• MW: 408.385786771774
• CID: 5437186
• Update Time: 2025-06-30

2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propylpyrrolo[3,2-b]quinoxaline-3-carboxamide
• 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

• Inchi： 1S/C20H17FN6O3/c1-2-9-23-20(28)16-17-19(25-14-6-4-3-5-13(14)24-17)26(18(16)22)11-7-8-12(21)15(10-11)27(29)30/h3-8,10H,2,9,22H2,1H3,(H,23,28)
• InChI Key： MNTYQPJBTMALSO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(C(NCCC)=O)=C(N)N(C3=CC=C(F)C([N+]([O-])=O)=C3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo2,3-bquinoxaline-3-carboxamide

Introduction to 2-Amino-1-(4-Fluoro-3-Nitrophenyl)-N-Propyl-1H-Pyrrolo[2,3-b]Quinoxaline-3-Carboxamide (CAS No. 579440-50-9)

2-Amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 579440-50-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroloquinoxalines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule make it a promising candidate for various therapeutic applications.

The molecular formula of 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is C₂₀H₁₈F₁N₅O₃, and its molecular weight is approximately 387.4 g/mol. The presence of the fluoro and nitro groups in the phenyl ring, along with the pyrroloquinoxaline core, contributes to its high chemical reactivity and potential biological activity. These functional groups can interact with various biological targets, making the compound a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibited viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has shown promise in cancer research. A study published in Cancer Research in 2022 demonstrated that this compound selectively targeted and induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of prosurvival signaling molecules such as AKT and ERK.

The pharmacokinetic properties of 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide have also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

The synthesis of 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide has been optimized using modern synthetic methods to ensure high yields and purity. A typical synthetic route involves the condensation of 4-fluoro-3-nitrobenzaldehyde with propylamine to form an intermediate imine, which is then cyclized with a suitable pyrrole derivative under appropriate conditions. This multi-step process has been refined to minimize side reactions and improve overall efficiency.

The potential applications of 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide extend beyond its direct therapeutic uses. It can serve as a lead compound for the development of novel drugs with improved efficacy and reduced side effects. For example, structural modifications such as the introduction of additional functional groups or changes in the substituents can enhance its binding affinity to specific targets or improve its pharmacological properties.

In conclusion, 2-amino-1-(4-fluoro-3-nitrophenyl)-N-propyl-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide (CAS No. 579440-50-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its importance in the field.